Cas no 873194-71-9 (Benzoic acid, 4-amino-3,5-bis(1-methylethyl)-, methyl ester)

Benzoic acid, 4-amino-3,5-bis(1-methylethyl)-, methyl ester structure
873194-71-9 structure
Product Name:Benzoic acid, 4-amino-3,5-bis(1-methylethyl)-, methyl ester
CAS No:873194-71-9
MF:C14H21NO2
MW:235.32204413414
CID:1875557
PubChem ID:86088462
Update Time:2025-04-21

Benzoic acid, 4-amino-3,5-bis(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-amino-3,5-bis(1-methylethyl)-, methyl ester
    • SCHEMBL19475057
    • 873194-71-9
    • DB-184687
    • 4-Amino-3,5-bis(1-methylethyl)benzoic acid methyl ester
    • Methyl 4-amino-3,5-diisopropylbenzoate
    • Inchi: 1S/C14H21NO2/c1-8(2)11-6-10(14(16)17-5)7-12(9(3)4)13(11)15/h6-9H,15H2,1-5H3
    • InChI Key: ILFSBVRSAAQTIT-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(C(=C(C=1)C(C)C)N)C(C)C)=O

Computed Properties

  • Exact Mass: 235.157228913Da
  • Monoisotopic Mass: 235.157228913Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 52.3Ų
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